Cas no 1694614-97-5 (2-Amino-6-bromo-5-fluoro-3-methylbenzoic acid)
2-Amino-6-bromo-5-fluoro-3-methylbenzoic acid is a halogenated benzoic acid derivative with a molecular formula of C₈H₇BrFNO₂. This compound features a strategically substituted aromatic ring, incorporating amino, bromo, fluoro, and methyl functional groups, which enhance its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple reactive sites allows for selective modifications, making it valuable for constructing complex molecules. Its structural features contribute to improved binding affinity and metabolic stability in drug development. The compound is typically supplied as a high-purity solid, ensuring consistency in research and industrial applications. Proper handling and storage under inert conditions are recommended to maintain stability.
1694614-97-5 structure
Product Name:2-Amino-6-bromo-5-fluoro-3-methylbenzoic acid
CAS No:1694614-97-5
MF:C8H7BrFNO2
MW:248.04908490181
MDL:MFCD28977408
CID:2949413
PubChem ID:101043115
Update Time:2025-10-24
2-Amino-6-bromo-5-fluoro-3-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-6-bromo-5-fluoro-3-methylbenzoic acid
- SY037246
- 2-Amino-6-bromo-5-fluoro-3-methylbenzoicAcid
- AKOS027257153
- DA-43547
- CS-0448066
- 1694614-97-5
- SB77299
- MFCD28977408
- AC1532
- CS-12089
-
- MDL: MFCD28977408
- Inchi: 1S/C8H7BrFNO2/c1-3-2-4(10)6(9)5(7(3)11)8(12)13/h2H,11H2,1H3,(H,12,13)
- InChI Key: KANXKEQBAPAEAX-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(C)=C(C=1C(=O)O)N)F
Computed Properties
- Exact Mass: 246.96442g/mol
- Monoisotopic Mass: 246.96442g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3
- XLogP3: 2.5
2-Amino-6-bromo-5-fluoro-3-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A602450-10mg |
2-Amino-6-bromo-5-fluoro-3-methylbenzoic Acid |
1694614-97-5 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A602450-50mg |
2-Amino-6-bromo-5-fluoro-3-methylbenzoic Acid |
1694614-97-5 | 50mg |
$ 135.00 | 2022-06-08 | ||
| TRC | A602450-100mg |
2-Amino-6-bromo-5-fluoro-3-methylbenzoic Acid |
1694614-97-5 | 100mg |
$ 230.00 | 2022-06-08 | ||
| Alichem | A019094188-1g |
2-Amino-6-bromo-5-fluoro-3-methylbenzoic Acid |
1694614-97-5 | 95% | 1g |
439.81 USD | 2021-06-17 | |
| Apollo Scientific | PC510264-250mg |
2-Amino-6-bromo-5-fluoro-3-methylbenzoic acid |
1694614-97-5 | 250mg |
£308.00 | 2023-09-02 | ||
| Apollo Scientific | PC510264-1g |
2-Amino-6-bromo-5-fluoro-3-methylbenzoic acid |
1694614-97-5 | 1g |
£630.00 | 2023-09-02 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y24485-1g |
2-Amino-6-bromo-5-fluoro-3-methylbenzoic Acid |
1694614-97-5 | 95% | 1g |
¥5809.0 | 2023-09-05 | |
| eNovation Chemicals LLC | D782072-0.25g |
2-Amino-6-bromo-5-fluoro-3-methylbenzoic Acid |
1694614-97-5 | 95% | 0.25g |
$250 | 2024-07-20 | |
| eNovation Chemicals LLC | D782072-1g |
2-Amino-6-bromo-5-fluoro-3-methylbenzoic Acid |
1694614-97-5 | 95% | 1g |
$495 | 2024-07-20 | |
| eNovation Chemicals LLC | D526478-0.25g |
2-Amino-6-bromo-5-fluoro-3-methylbenzoic Acid |
1694614-97-5 | 97% | 0.25g |
$565 | 2023-09-02 |
2-Amino-6-bromo-5-fluoro-3-methylbenzoic acid Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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